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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of calcium iodide hydrate (CaI₂·xH₂O) and

sodium iodide (NaI), two inorganic salts frequently used as sources of the essential element

iodine. The selection of an appropriate iodide salt is critical in various applications, from

pharmaceutical formulations and nutritional supplements to organic synthesis and medical

imaging. This comparison focuses on their physicochemical properties, stability, and

applications, supported by experimental data and protocols to aid in informed decision-making.

Physicochemical Properties: A Tabular Comparison
The fundamental properties of an iodine source dictate its handling, storage, and suitability for

specific applications. Sodium iodide is an ionic compound formed from the reaction of sodium

metal and iodine, while calcium iodide is an ionic compound of calcium and iodine.[1][2][3][4]

Both are colorless, deliquescent solids that are highly soluble in water.[3][4] The following table

summarizes the key physicochemical properties of both compounds.
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Property
Calcium Iodide
(Anhydrous)

Sodium Iodide
(Anhydrous)

References

Chemical Formula CaI₂ NaI [3][4]

Molar Mass 293.89 g/mol 149.89 g/mol [2][4][5]

Appearance

White to yellowish-

white crystalline

solid/powder

White, crystalline,

odorless solid
[1][2][4][6]

Melting Point
779 °C (decomposes

at 42°C for hydrate)
661 °C [2][4][5][7][8]

Boiling Point 1100 °C 1304 °C [2][4][6][7]

Density 3.956 g/cm³ 3.67 g/cm³ [4][7]

Solubility in Water
Highly soluble (66

g/100 mL at 20°C)

Highly soluble (178.7

g/100 mL at 20°C)
[3][4][7]

Solubility in Other

Solvents

Soluble in ethanol and

acetone

Soluble in methanol,

ethanol, acetone,

glycerol

[6][7][8][9]

Hygroscopicity
Deliquescent; very

hygroscopic

Deliquescent;

hygroscopic, absorbs

moisture from the air

[2][3][6][9][10]

Stability

Slowly reacts with air

(O₂ and CO₂) to

release iodine, turning

yellow/brown.

Turns brown on

exposure to air due to

oxidation of iodide to

iodine. Water

accelerates this

process.

[6][9][11]

Comparative Analysis
Stability and Handling: Both calcium iodide and sodium iodide are susceptible to oxidation

when exposed to air and light, resulting in the liberation of elemental iodine (I₂) and a

characteristic yellow or brown discoloration.[6][9][11] Sodium iodide's oxidation is accelerated

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 12 Tech Support

https://www.funcmater.com/calcium-iodide-hydrate-cai2-xh2o-lump.html
https://en.wikipedia.org/wiki/Calcium_iodide
https://www.geeksforgeeks.org/chemistry/sodium-iodide-formula-structure-properties-uses-sample-questions/
https://en.wikipedia.org/wiki/Calcium_iodide
https://www.sigmaaldrich.com/US/en/product/aldrich/208477
https://www.vedantu.com/chemistry/sodium-iodide
https://www.geeksforgeeks.org/chemistry/sodium-iodide-formula-structure-properties-uses-sample-questions/
https://en.wikipedia.org/wiki/Calcium_iodide
https://www.guidechem.com/question/what-are-the-properties-struct-id124699.html
https://www.geeksforgeeks.org/chemistry/sodium-iodide-formula-structure-properties-uses-sample-questions/
https://en.wikipedia.org/wiki/Calcium_iodide
https://www.sigmaaldrich.com/US/en/product/aldrich/208477
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6170714.htm
https://www.chembk.com/en/chem/Calcium%20iodide%20hydrate
https://www.geeksforgeeks.org/chemistry/sodium-iodide-formula-structure-properties-uses-sample-questions/
https://en.wikipedia.org/wiki/Calcium_iodide
https://www.guidechem.com/question/what-are-the-properties-struct-id124699.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6170714.htm
https://en.wikipedia.org/wiki/Calcium_iodide
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6170714.htm
https://www.funcmater.com/calcium-iodide-hydrate-cai2-xh2o-lump.html
https://en.wikipedia.org/wiki/Calcium_iodide
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6170714.htm
https://www.guidechem.com/question/what-are-the-properties-struct-id124699.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6170714.htm
https://www.chembk.com/en/chem/Calcium%20iodide%20hydrate
http://softbeam.net:8080/txt/ko2008/article/sodimerr.a01/current/sodimerr.a01.pdf
https://www.geeksforgeeks.org/chemistry/sodium-iodide-formula-structure-properties-uses-sample-questions/
https://www.funcmater.com/calcium-iodide-hydrate-cai2-xh2o-lump.html
https://www.guidechem.com/question/what-are-the-properties-struct-id124699.html
http://softbeam.net:8080/txt/ko2008/article/sodimerr.a01/current/sodimerr.a01.pdf
https://www.chemimpex.com/products/35430
https://www.guidechem.com/question/what-are-the-properties-struct-id124699.html
http://softbeam.net:8080/txt/ko2008/article/sodimerr.a01/current/sodimerr.a01.pdf
https://en.wikipedia.org/wiki/Sodium_iodide
https://www.guidechem.com/question/what-are-the-properties-struct-id124699.html
http://softbeam.net:8080/txt/ko2008/article/sodimerr.a01/current/sodimerr.a01.pdf
https://en.wikipedia.org/wiki/Sodium_iodide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7799291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


by moisture.[11] For maximum stability, both compounds should be stored in dark, low-humidity

conditions.[11] Aqueous solutions of sodium iodide can be stabilized by raising the pH to 8–9.5.

[9] Calcium iodide hydrate is noted to be deliquescent, meaning it can absorb enough

moisture from the air to dissolve.[3][8] Anhydrous sodium iodide is also strongly deliquescent.

[1][2] This high hygroscopicity requires careful handling in controlled environments to prevent

caking and ensure accurate weighing.

Solubility: Both salts are highly soluble in water, a crucial property for preparing aqueous

solutions for supplementation, pharmaceutical formulations, or chemical reactions.[3][4]

Sodium iodide exhibits significantly higher solubility in water (178.7 g/100 mL at 20°C)

compared to calcium iodide (66 g/100 mL at 20°C), which may be advantageous when

preparing highly concentrated stock solutions.[4][7]

Applications:

Nutritional Supplementation: Both salts serve as sources of iodine in animal feed and

fortified foods to prevent iodine deficiency disorders.[3][10] Calcium iodide is used in cat

food, while sodium iodide is a common additive for table salt.[3][9]

Pharmaceuticals: Sodium iodide is used interchangeably with potassium iodide as a

therapeutic agent, except where the sodium ion is contraindicated.[9] It has been formulated

for intravenous use for various conditions.[9] A combination of sodium iodide and calcium is

used in ophthalmic agents for the treatment of cataracts.[12][13] Calcium iodide is also used

in medicine, often as a substitute for potassium iodide.[6][8]

Medical and Diagnostic Imaging: Thallium-doped sodium iodide (NaI(Tl)) crystals are

paramount in scintillation detectors used for gamma-ray counters, computed tomography

(CAT) scans, and positron emission tomography (PET).[9][11] Radioactive isotopes of iodine,

such as Iodine-123 or Iodine-131, are bound to sodium iodide for thyroid scans and

treatment of hyperthyroidism and thyroid cancer.[14][15] Calcium iodide hydrate also

serves as a contrast agent in X-ray and CT imaging.[10]

Organic Chemistry and Other Uses: Sodium iodide is famously used in the Finkelstein

reaction.[1] Both compounds are used in photography as part of photosensitive emulsions.[3]

[6][8]
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Bioavailability and Biological Role
The primary biological function of ingested iodine is its uptake by the thyroid gland for the

synthesis of thyroid hormones. The iodide ion (I⁻) is the form that is actively transported into

thyroid cells.[16] Therefore, both calcium iodide and sodium iodide provide the biologically

active iodide ion upon dissolution. While direct comparative studies on the bioavailability of

CaI₂ versus NaI are not prevalent in the search results, studies on other iodide and iodate salts

suggest that the bioavailability of iodine from different salt forms is generally high. For instance,

one study indicated that the availability of iodine from calcium iodate is comparable to, if not

better than, potassium iodate in humans.[17] Another source suggests that major iodine

sources like calcium iodate and potassium iodide are roughly equivalent in biological

availability for animal feed.[18]

The shared biological pathway for iodide from either source is its uptake and organification in

the thyroid gland.

Bloodstream Thyroid Follicular Cell

Iodide Source
(CaI₂ or NaI) Iodide (I⁻)Dissolution Na⁺/I⁻ Symporter

(NIS)
Active Transport Intracellular

Iodide (I⁻)
Thyroid Peroxidase

(TPO)
Oxidation Iodine (I₂) Thyroglobulin

(Tg)
Iodination Thyroid Hormones

(T3, T4)
Coupling & Proteolysis cluster_bloodSecretion

Click to download full resolution via product page

Figure 1. Simplified pathway of iodide uptake and thyroid hormone synthesis.

Experimental Protocols
Accurate quantification of iodide is essential for quality control and research. Below are

detailed methodologies for determining iodide concentration.

Protocol 1: Iodometric Titration for Iodide Quantification
This classic redox titration method is used to determine the concentration of an oxidizing agent.

To determine iodide, it is first oxidized to iodine, which is then titrated with a standard sodium

thiosulfate solution.
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Principle:

An oxidizing agent (e.g., hydrogen peroxide, H₂O₂) oxidizes iodide ions (I⁻) to molecular

iodine (I₂) in an acidic solution.

The liberated iodine is then titrated with a standardized solution of sodium thiosulfate

(Na₂S₂O₃).

A starch indicator is used to detect the endpoint, which is the disappearance of the blue

starch-iodine complex.

The key reactions are: H₂O₂ + 2I⁻ + 2H⁺ → I₂ + 2H₂O I₂ + 2S₂O₃²⁻ → 2I⁻ + S₄O₆²⁻

Reagents:

Potassium iodide (KI) solution (or the sample containing CaI₂ or NaI)

Sulfuric acid (H₂SO₄) solution

Standardized sodium thiosulfate (Na₂S₂O₃) solution (e.g., 0.1 N)

Starch indicator solution

Ammonium molybdate solution (catalyst)

Procedure:

Accurately weigh a sample of calcium iodide hydrate or sodium iodide and dissolve it in

deionized water to a known volume in a volumetric flask.

Pipette a precise aliquot of the sample solution into an Erlenmeyer flask.

Add approximately 50 mL of deionized water.

Carefully add 10 mL of the sulfuric acid solution.

Add 10-15 mL of potassium iodide solution (if the sample itself is not the iodide source being

quantified in the presence of an oxidant) and two drops of ammonium molybdate solution.
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[19]

Titrate the solution with the standard 0.1 N sodium thiosulfate solution until the solution turns

a faint straw or pale yellow color.[19]

Add about 2 mL of the starch indicator solution. The solution will turn a deep blue-black color.

[19]

Continue the titration dropwise with sodium thiosulfate until the blue color completely

disappears. This is the endpoint.[19]

Record the volume of sodium thiosulfate used.

Perform a blank titration using the same procedure but omitting the iodide sample to account

for any interfering substances.[19]

Calculate the concentration of iodide in the original sample based on the stoichiometry of the

reaction.
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Figure 2. Experimental workflow for iodometric titration of iodide.
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Protocol 2: Spectrophotometric Determination of Iodide
This method offers greater sensitivity and is suitable for trace analysis. It involves the oxidation

of iodide to iodine, which then forms a colored complex that can be measured

spectrophotometrically.

Principle: Iodide (I⁻) is oxidized to iodine (I₂) using a suitable oxidizing agent like

peroxymonosulfate (Oxone reagent).[20] The resulting iodine can be complexed with a reagent

such as poly(vinylpyrrolidone) (PVP) to form a yellow complex, which is then quantified by

measuring its absorbance at a specific wavelength.[20]

Reagents:

Iodide standards or sample solutions

Oxone reagent (potassium peroxymonosulfate) solution (e.g., 1 g/L)

Buffer solution (e.g., to maintain pH 5.0)

Solid-phase extraction (SPE) disks impregnated with PVP

Procedure:

Prepare a series of standard iodide solutions of known concentrations.

For each standard and sample, take a 10 mL aliquot.

Add 100 µL of the Oxone solution to each to instantaneously oxidize iodide to iodine.[20]

Buffer the samples to pH 5.0.[20]

Pass the sample through a PVP-impregnated SPE disk using a syringe. The iodine will be

concentrated on the disk as a yellow iodine-PVP complex.[20]

Measure the amount of concentrated iodine using a diffuse reflectance spectrometer.[20]

Construct a calibration curve by plotting the known concentrations of the standards against

their measured reflectance values (using the Kubelka-Munk function).[20]
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Determine the concentration of iodide in the unknown sample by interpolating its reflectance

measurement on the calibration curve.

Logical Comparison Summary
The choice between calcium iodide hydrate and sodium iodide depends on the specific

requirements of the application, including required concentration, sensitivity to cations, and

handling constraints.
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Figure 3. Decision logic for selecting an iodine source.
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Both calcium iodide hydrate and sodium iodide are effective and highly soluble sources of the

iodide ion. Sodium iodide offers superior water solubility, making it ideal for applications

requiring high concentrations. It is also extensively used in medical imaging and diagnostics.

Calcium iodide, while less soluble, provides an alternative source of iodide, particularly when

the presence of a calcium cation is desired or sodium is to be avoided. Both compounds are

highly hygroscopic and sensitive to oxidation, necessitating careful storage and handling

procedures. The choice between them should be guided by the specific physicochemical

requirements of the intended research, pharmaceutical, or industrial application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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